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Compound of Interest

Compound Name:
7-bromo-2H-1,3-benzodioxole-5-

carbaldehyde

Cat. No.: B098684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

the compound 7-bromo-2H-1,3-benzodioxole-5-carbaldehyde. The information is presented

for use by researchers, scientists, and professionals in the field of drug development and

organic chemistry.

Core Physical and Chemical Data
7-bromo-2H-1,3-benzodioxole-5-carbaldehyde, a substituted aromatic aldehyde, possesses

a unique set of physical characteristics crucial for its handling, application in synthesis, and

potential biological activity. A summary of its key physical data is presented below.

Data Presentation: Physical Properties
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Property Value

Molecular Formula C₈H₅BrO₃

Molecular Weight 229.03 g/mol

CAS Number 19522-96-4

Appearance Solid (form not specified)

Melting Point 125 °C

Boiling Point 316.7 °C at 760 mmHg

Density 1.782 g/cm³

Flash Point 145.3 °C

Vapor Pressure 0.000403 mmHg at 25 °C

Refractive Index 1.65

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of a solid organic compound like 7-bromo-2H-1,3-benzodioxole-5-
carbaldehyde.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of a compound's purity.

Methodology:

Sample Preparation: A small, dry sample of the crystalline compound is finely powdered.

Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.
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Heating: The sample is heated at a controlled, slow rate (approximately 1-2 °C per minute)

as it approaches the expected melting point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the temperature at which the entire sample has liquefied. A sharp melting

range (0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination (Thiele Tube Method)
For high-boiling-point compounds, the Thiele tube method offers a simple and effective means

of determination.

Methodology:

Sample Preparation: A small volume (a few milliliters) of the liquid compound is placed in a

small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed within the test

tube containing the sample.

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then secured in a Thiele tube containing

a high-boiling-point liquid (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently heated, allowing for even heat distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the inverted

capillary. The heating is then discontinued. The boiling point is the temperature at which the

liquid just begins to be drawn back into the capillary tube upon cooling.

Solubility Determination
Understanding a compound's solubility is fundamental to its application in reactions and

biological systems.

Methodology:
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Solvent Selection: A range of solvents with varying polarities is selected (e.g., water, ethanol,

acetone, diethyl ether, hexane).

Sample and Solvent Mixing: A small, measured amount of the solid compound (e.g., 10 mg)

is placed in a test tube, and a measured volume of the solvent (e.g., 1 mL) is added.

Observation: The mixture is agitated, and the solubility is observed at room temperature. If

the compound does not dissolve, the mixture can be gently heated to assess temperature

effects on solubility.

Classification: The compound's solubility is classified as soluble, partially soluble, or

insoluble in each of the tested solvents. For aqueous solutions, the pH can be tested to

indicate acidic or basic properties.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical and chemical

characterization of a newly synthesized compound such as 7-bromo-2H-1,3-benzodioxole-5-
carbaldehyde.

Chemical Synthesis Purification
(e.g., Recrystallization, Chromatography)

Physical Property Determination
(Melting Point, Boiling Point, Solubility)

Spectroscopic Analysis
(NMR, IR, Mass Spectrometry)

Biological Activity Screening Drug Development Pipeline

Click to download full resolution via product page

Caption: Workflow for the characterization of a novel chemical compound.
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To cite this document: BenchChem. [Technical Guide: Physical Properties of 7-bromo-2H-
1,3-benzodioxole-5-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098684#physical-properties-of-7-bromo-2h-1-3-
benzodioxole-5-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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